Cas no 35120-33-3 ((2S)-2-(chloromethyl)pyrrolidine;hydrochloride)

• Product Name: (2S)-2-(chloromethyl)pyrrolidine;hydrochloride
• CAS No: 35120-33-3
• MF: C₅H₁₁Cl₂N
• MW: 156.053539514542
• MDL: MFCD09701399
• CID: 1037229
• PubChem ID: 13593115
• Update Time: 2025-05-20

(2S)-2-(chloromethyl)pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Chloromethyl)pyrrolidine hydrochloride
• (2S)-2-(chloromethyl)pyrrolidine,hydrochloride
• (S)-2-CHLOROMETHYL-PYRROLIDINE HYDROCHLORIDE
• (2S)-2-(chloromethyl)pyrrolidine;hydrochloride
• (S)-2-(Chloromethyl)pyrrolidine hydrochloride, AldrichCPR
• AM100703
• MFCD09701399
• CS-0215002
• EN300-213017
• DB-353651
• (S)-2-(Chloromethyl)pyrrolidinehydrochloride
• AKOS016009305
• (2S)-2-(Chloromethyl)pyrrolidine--hydrogen chloride (1/1)
• 35120-33-3
• (2S)-2-(chloromethyl)pyrrolidine hydrochloride
• DTXSID40544579

• MDL： MFCD09701399
• Inchi： 1S/C5H10ClN.ClH/c6-4-5-2-1-3-7-5;/h5,7H,1-4H2;1H/t5-;/m0./s1
• InChI Key： VUPPBVWIHXLFSE-JEDNCBNOSA-N
• SMILES： ClC[C@@H]1CCCN1.Cl

Computed Properties

• Exact Mass: 155.0268547g/mol
• Monoisotopic Mass: 155.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: 137-138 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (2S)-2-(chloromethyl)pyrrolidine;hydrochloride

Comprehensive Analysis of (2S)-2-(chloromethyl)pyrrolidine;hydrochloride (CAS No. 35120-33-3): Properties, Applications, and Innovations

The compound (2S)-2-(chloromethyl)pyrrolidine;hydrochloride (CAS No. 35120-33-3) is a chiral pyrrolidine derivative with significant relevance in pharmaceutical and chemical research. Its molecular structure, featuring a chloromethyl group at the stereogenic center, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its physicochemical properties, synthetic applications, and emerging trends in its utilization, addressing common queries such as "What is the role of (2S)-2-(chloromethyl)pyrrolidine in drug discovery?" and "How is CAS 35120-33-3 used in asymmetric synthesis?".

With the growing demand for enantioselective compounds in medicinal chemistry, (2S)-2-(chloromethyl)pyrrolidine;hydrochloride has gained attention for its ability to introduce chirality into target molecules. Researchers frequently search for "chiral building blocks for API synthesis" or "pyrrolidine derivatives in catalysis," highlighting its importance. The compound’s hydrochloride salt form enhances stability and solubility, critical for industrial-scale applications. Recent studies explore its utility in designing kinase inhibitors and GPCR-targeted therapeutics, aligning with trends in precision medicine.

From a technical perspective, the synthesis of CAS 35120-33-3 involves stereocontrolled reactions, often employing catalytic asymmetric methods. Queries like "How to purify (2S)-2-(chloromethyl)pyrrolidine hydrochloride?" reflect practical challenges in handling this compound. Advanced techniques such as HPLC and chiral column chromatography are recommended for ensuring enantiopurity. Furthermore, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) expands its utility in constructing complex heterocycles, a topic frequently discussed in forums on "green chemistry approaches."

Environmental and regulatory considerations are also pivotal. While (2S)-2-(chloromethyl)pyrrolidine;hydrochloride is not classified as hazardous under major guidelines, proper storage conditions (e.g., anhydrous environments) are emphasized to maintain its integrity. Searches for "safety data sheets for pyrrolidine derivatives" underscore the need for transparent handling protocols. Innovations in biodegradable solvents for its processing further align with the industry’s shift toward sustainable practices.

In conclusion, CAS No. 35120-33-3 exemplifies the intersection of chiral chemistry and industrial applicability. Its role in accelerating the development of optically active pharmaceuticals and agrochemicals positions it as a compound of enduring interest. By addressing key questions like "What are the alternatives to (2S)-2-(chloromethyl)pyrrolidine?" and "How to optimize its synthetic yield?," this article aims to bridge knowledge gaps while adhering to SEO-driven readability standards.